Cas no 13053-86-6 (Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-)
13053-86-6 structure
Product Name:Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-
CAS No:13053-86-6
MF:C7H10N2O2
MW:154.166501522064
CID:119244
PubChem ID:4367531
Update Time:2025-04-18
Acetamide,N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(3,4-dimethyl-5-isoxazolyl)-
- Acetamide, N-(3,4-dimethyl-5-isoxazolyl)- (9CI)
- 13053-86-6
- SCHEMBL13170088
- DTXSID301283420
- N-(3,4-dimethyl-1,2-oxazol-5-yl)acetamide
- N-(3,4-Dimethyl-5-isoxazolyl)acetamide
-
- Inchi: 1S/C7H10N2O2/c1-4-5(2)9-11-7(4)8-6(3)10/h1-3H3,(H,8,10)
- InChI Key: QBWCIGATOPISHO-UHFFFAOYSA-N
- SMILES: O1C(=C(C)C(C)=N1)NC(C)=O
Computed Properties
- Exact Mass: 154.0743
- Monoisotopic Mass: 154.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 55.13
Acetamide,N-(3,4-dimethyl-5-isoxazolyl)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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